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Compound of Interest

Compound Name: 2-Hydroxyisonicotinic Acid

Cat. No.: B042705 Get Quote

Comprehensive Safety and Handling Guide: 2-
Hydroxyisonicotinic Acid
This guide provides essential safety protocols and logistical information for the handling and

disposal of 2-Hydroxyisonicotinic Acid, tailored for researchers, scientists, and professionals

in drug development. Adherence to these procedures is critical for ensuring a safe laboratory

environment.

Hazard Identification and Classification
2-Hydroxyisonicotinic Acid is a chemical that requires careful handling due to its potential

health effects. It is classified as hazardous under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.[1][2] The primary hazards are associated with

irritation to the skin, eyes, and respiratory system.[2][3]

Table 1: GHS Hazard Classification for 2-Hydroxyisonicotinic Acid
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Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2][3]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1][2][3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][2][3]

Personal Protective Equipment (PPE) Protocol
The selection of appropriate PPE is the first line of defense against exposure. The level of

protection required depends on the scale and nature of the handling procedure.

Table 2: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Eye and Face Protection

Safety glasses with side

shields (EN166 compliant) or

chemical safety goggles. A

face shield is recommended

when handling larger

quantities.[4][5]

To protect against dust

particles and splashes that can

cause serious eye irritation.[3]

Hand Protection

Chemically resistant,

impervious gloves (e.g., Nitrile,

Neoprene). Gloves must be

inspected for integrity before

each use.[4][6]

To prevent skin contact which

can cause irritation.[1]

Body Protection

A standard laboratory coat is

mandatory for all handling

procedures. For larger

quantities or when there is a

significant risk of spillage, an

impervious apron or chemical-

resistant suit should be worn.

[4]

To protect the skin from

accidental contact and

contamination of personal

clothing.

Respiratory Protection

Generally not required when

handled in a well-ventilated

area or a chemical fume hood.

[1][7] If dust generation is

unavoidable or ventilation is

inadequate, a NIOSH-

approved particulate respirator

is necessary.[7]

To prevent inhalation of dust,

which may cause respiratory

tract irritation.[3]

The following diagram outlines the decision-making process for selecting the appropriate level

of PPE when working with 2-Hydroxyisonicotinic Acid.
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Risk Assessment
PPE Requirements

Action

Start: Handling
2-Hydroxyisonicotinic Acid

Small Scale (<1g)
and No Dust?

Minimum PPE:
- Safety Glasses

- Lab Coat
- Nitrile Gloves

Yes

Enhanced PPE:
- Chemical Goggles

- Face Shield
- Lab Coat/Apron
- Nitrile Gloves

No

Adequate Ventilation
(e.g., Fume Hood)?

Proceed with Task

Yes

STOP!
Improve Ventilation

No

Full PPE:
- Chemical Goggles

- Face Shield
- Lab Coat/Apron
- Nitrile Gloves

- Particulate Respirator

Re-evaluate

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-Hydroxyisonicotinic Acid.

Operational Plan: Step-by-Step Handling Procedure
Objective: To safely handle solid 2-Hydroxyisonicotinic Acid in a laboratory setting.

Methodology:

Preparation:

Ensure the work area (preferably a certified chemical fume hood) is clean and uncluttered.

Confirm that an emergency eyewash station and safety shower are accessible.[1]

Assemble all necessary equipment (spatula, weighing paper, container, etc.) before

handling the chemical.
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Don the appropriate PPE as determined by the workflow above (minimum: lab coat, safety

glasses, and nitrile gloves).

Handling:

Carefully open the container to avoid creating airborne dust.

Use a spatula to transfer the required amount of the solid. Perform this action slowly and

close to the work surface to minimize dust generation.[1][4]

If any dust is generated, ensure the fume hood sash is at the appropriate height to capture

it.

Close the container tightly immediately after use.[1][3]

Post-Handling:

Clean all equipment that came into contact with the chemical.

Wipe down the work surface with a damp cloth to collect any residual dust.

Properly dispose of all contaminated materials (see Section 5).

Doff PPE in the correct order to prevent cross-contamination (gloves first, then lab coat,

then eye protection).

Wash hands thoroughly with soap and water after removing gloves.[3]

Emergency Response Protocols
Immediate and appropriate action is crucial in the event of an exposure or spill.

Table 3: First Aid and Emergency Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do so. If eye irritation persists, seek immediate

medical attention from an ophthalmologist.[6]

Skin Contact

Take off immediately all contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical

advice.

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing.[1] If the

person feels unwell, call a POISON CENTER or

doctor.

Ingestion

Rinse the mouth with water. Immediately make

the victim drink water (two glasses at most).[6]

Seek medical attention.[1][6]

Small Spill

For small spills, avoid dust formation.[1]

Carefully sweep or scoop up the material and

place it into a suitable, labeled container for

disposal.[4] Clean the affected area thoroughly.

Large Spill

Evacuate the area. Do not attempt to clean up a

large spill without appropriate respiratory

protection and protective clothing. Prevent the

chemical from entering drains. Contact your

institution's environmental health and safety

department.

Disposal Plan
Proper disposal of 2-Hydroxyisonicotinic Acid and associated waste is essential to prevent

environmental contamination and ensure regulatory compliance.

Procedure:
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Chemical Waste:

Unused or waste 2-Hydroxyisonicotinic Acid must be disposed of as chemical waste.

Collect the solid waste in a clearly labeled, sealed container.

Dispose of the container through an approved waste disposal plant, following all local and

national regulations.[1][3] Do not mix with other waste.

Contaminated Materials:

All disposable items that have come into contact with the chemical, such as gloves,

weighing papers, and cleaning materials, must be considered contaminated.

Place these items in a sealed, labeled waste bag or container.

Dispose of this container as chemical waste in accordance with institutional and regulatory

guidelines.

Empty Containers:

Handle uncleaned, empty containers as you would the product itself.

Rinse the container three times with a suitable solvent. The rinsate should be collected

and disposed of as hazardous chemical waste.

Once decontaminated, the container can be disposed of or recycled according to your

institution's policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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